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Abstract

Formaldehyde hydrazone (CH2=NNHz2), the simplest of the hydrazone class of organic
compounds, is a versatile and reactive molecule that has found significant utility in synthetic
chemistry. Formed by the condensation of formaldehyde and hydrazine, this compound serves
as a crucial building block and intermediate in a variety of chemical transformations. Its unique
reactivity, particularly as a formyl anion equivalent, has made it a valuable tool in the
construction of complex molecular architectures. This technical guide provides a
comprehensive overview of the discovery and history of formaldehyde hydrazone, its
physicochemical properties, detailed experimental protocols for its synthesis, and its
applications in modern organic chemistry and toxicology.

Discovery and Historical Context

The history of formaldehyde hydrazone is intrinsically linked to the discovery of its constituent
parts: formaldehyde and hydrazine.

o Formaldehyde (CH20) was first reported in 1859 by the Russian chemist Aleksandr Butlerov,
though it was not conclusively identified until 1868 by August Wilhelm von Hofmann.
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e Hydrazine (N2Ha4) was first isolated in 1887 by the German chemist Theodor Curtius, who
had been working with organic diazides.[1] Curtius also made significant contributions to the
understanding of hydrazones.[2]

The formation of hydrazones through the condensation of hydrazines with aldehydes and
ketones became a fundamental reaction in organic chemistry. Emil Fischer, who coined the
name "hydrazine" in 1875, utilized this reaction to form osazones from sugars, a key method
for their differentiation.[3] The Wolff-Kishner reduction, discovered independently by N. Kishner
in 1911 and Ludwig Wolff in 1912, utilizes a hydrazone intermediate to reduce a carbonyl group
to a methylene group, further highlighting the synthetic importance of this functional group.[4]

While a singular "discovery" of the parent formaldehyde hydrazone is not prominently
documented, its formation is a straightforward application of the well-established condensation
reaction. Its significance grew with the understanding of its utility as a synthetic building block
and its role in biological systems.

Physicochemical and Spectroscopic Data

Formaldehyde hydrazone is a reactive and relatively unstable compound. Its properties are
summarized in the table below. Due to its instability, much of the detailed spectroscopic data
available in the literature is for its more stable derivatives, such as formaldehyde
dimethylhydrazone or formaldehyde 2,4-dinitrophenylhydrazone.
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Property Value Source(s)
Molecular Formula CHaN:2 [51[6]
Molecular Weight 44.056 g/mol [5]1[6]
IUPAC Name Methylidenehydrazine [5][6]

CAS Number 6629-91-0 [5][6]
Boiling Point 78.2°C at 760 mmHg [7]

Density 0.91 g/cm?3 [7]
Refractive Index 1.412 [7]

Flash Point 1.1°C [7]

For Formaldehyde
Dimethylhydrazone: Signals
are present, but specific shifts

1H NMR (CDCls) [8]
for the parent compound are
not readily available in the

cited literature.

For Formaldehyde
Dimethylhydrazone: Signals
are present, but specific shifts

13C NMR (CDCls) [8]
for the parent compound are
not readily available in the

cited literature.

Key stretches include N-H,
C=N, and C-H bands. Specific

IR Spectrum (KBr) peak positions for the parent [5]
compound are available

through spectral databases.

Experimental Protocols

The synthesis of hydrazones is typically achieved through the condensation reaction of a
carbonyl compound with a hydrazine.[7]
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General Synthesis of Formaldehyde Hydrazone

The most fundamental method for preparing formaldehyde hydrazone is the direct
condensation of formaldehyde with hydrazine.[7] The reaction proceeds via a nucleophilic
attack of the hydrazine nitrogen on the carbonyl carbon, followed by dehydration.[7]

Reaction Scheme:
HCHO + H2aNNH2 - H2C=NNH:2 + H20
General Procedure:

o Formaldehyde (or a source thereof, such as paraformaldehyde or formalin) is dissolved in a
suitable solvent, often water or an alcohol like ethanol, to facilitate the reaction with the polar
hydrazine.[7]

e Hydrazine (often as hydrazine hydrate) is added to the formaldehyde solution, typically in a
1:1 molar ratio.[7]

e The reaction is often exothermic and may require cooling to control the temperature. It
generally proceeds readily at room temperature.[7]

e The product, formaldehyde hydrazone, is highly reactive and may be used in situ for
subsequent reactions. Isolation can be challenging due to its potential to polymerize.

Example Protocol: Synthesis of 4-formylimidazole-4-
hydroxybenzhydrazone dihydrate

While a detailed, modern protocol for the isolation of pure, monomeric formaldehyde
hydrazone is not readily available in the surveyed literature, the following procedure for a
related hydrazone synthesis illustrates the general methodology.[9]

Materials:
¢ 4-formylimidazole (1.0 mmol, 0.0961 g)

e 4-hydroxybenzhydrazine (1.0 mmol, 0.1522 g)

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.benchchem.com/product/b192779?utm_src=pdf-body
https://www.benchchem.com/product/b192779?utm_src=pdf-body
https://www.benchchem.com/product/b192779
https://www.benchchem.com/product/b192779
https://www.benchchem.com/product/b192779
https://www.benchchem.com/product/b192779
https://www.benchchem.com/product/b192779
https://www.benchchem.com/product/b192779?utm_src=pdf-body
https://www.benchchem.com/product/b192779?utm_src=pdf-body
https://www.benchchem.com/product/b192779?utm_src=pdf-body
https://www.mdpi.com/2073-4352/6/5/57
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 95% Ethanol (10 mL)

Procedure:

Dissolve 4-formylimidazole and 4-hydroxybenzhydrazine in 10 mL of 95% ethanol in a round-
bottom flask.

Reflux the mixture for 5 hours.

After cooling, filter the solution.

Allow the filtrate to evaporate slowly at room temperature over several days to obtain
colorless crystals of the product.

Key Applications and Signaling Pathways

Formaldehyde hydrazone is a versatile reagent in organic synthesis and has been implicated
in toxicological pathways.

Synthetic Applications

A primary application of formaldehyde hydrazone and its derivatives is as a formyl anion
equivalent.[7] This "umpolung" or reversal of polarity allows the formyl carbon, which is typically
electrophilic, to act as a nucleophile for the formation of carbon-carbon bonds.[7]
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Caption: Use of formaldehyde hydrazone as a formyl anion equivalent.

This strategy has been employed in various synthetic transformations, including asymmetric
additions to carbonyl compounds to create chiral building blocks.[10]

Toxicological Significance

Hydrazine is a known carcinogen, and its toxicity is partly attributed to its in vivo reaction with
endogenous formaldehyde. This reaction forms formaldehyde hydrazone, which can be
metabolized into a DNA-methylating agent, leading to the formation of adducts like 7-
methylguanine and O®-methylguanine in DNA.[11]
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Caption: Toxicological pathway of hydrazine via formaldehyde hydrazone.

Experimental Workflows and Reaction Mechanisms
Synthesis Workflow

The following diagram illustrates a typical laboratory workflow for the synthesis and subsequent
use of a hydrazone.
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Caption: General experimental workflow for hydrazone synthesis.

Mechanism of Hydrazone Formation

The formation of a hydrazone from an aldehyde and hydrazine proceeds in two main steps
under acidic or neutral conditions: nucleophilic addition to form a tetrahedral intermediate,

followed by dehydration.
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Caption: Mechanism of hydrazone formation from formaldehyde and hydrazine.

Conclusion

Formaldehyde hydrazone, despite its simple structure, is a compound of significant interest to
researchers in organic synthesis and toxicology. Its discovery and the development of its
chemistry are rooted in the foundational work of pioneers like Curtius and Fischer. As a readily
accessible synthon, particularly as a formyl anion equivalent, it continues to be a valuable tool
for the construction of complex molecules. Understanding its formation, properties, and
reactivity is essential for its effective application in the laboratory and for appreciating its role in
biological processes. This guide provides a core technical overview to support professionals in
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drug development and chemical research in harnessing the potential of this fundamental
chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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